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Compound of Interest

Compound Name: 3-Methylbenzoic acid

Cat. No.: B051386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methylbenzoic acid, also known as m-toluic acid, is a versatile aromatic carboxylic acid that

serves as a crucial intermediate in the synthesis of a wide array of industrial and

pharmaceutical products. Its unique structural features and chemical reactivity make it an

indispensable building block in the production of agrochemicals, pharmaceuticals, dyes, and

polymers. This technical guide provides a comprehensive overview of the core industrial

applications of 3-Methylbenzoic acid, with a focus on its role in the synthesis of key

commercial products. This document includes a summary of its physicochemical properties,

detailed experimental protocols for significant transformations, and visualizations of key

synthetic pathways to facilitate a deeper understanding of its industrial relevance.

Physicochemical Properties of 3-Methylbenzoic
Acid
3-Methylbenzoic acid is a white to yellowish crystalline solid.[1] A comprehensive summary of

its key physical and chemical properties is presented in Table 1. Understanding these

properties is essential for its handling, storage, and application in various chemical processes.
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Property Value Reference(s)

Molecular Formula C₈H₈O₂ [2]

Molecular Weight 136.15 g/mol [2]

CAS Number 99-04-7 [2]

Appearance
White to yellowish crystals or

flaky solid
[1]

Melting Point 111-113 °C [2]

Boiling Point 263 °C [2]

Density 1.054 g/cm³ [3]

Solubility in Water 0.098 g/100 mL at 25°C [3]

Solubility in Organic Solvents
Soluble in ethanol, ether, and

chloroform
[3]

pKa 4.27 [2]

Flash Point 150 °C [4]

Core Industrial Applications
3-Methylbenzoic acid's industrial significance stems from its role as a versatile chemical

intermediate. The carboxylic acid and methyl groups on the benzene ring provide reactive sites

for a variety of chemical transformations, making it a valuable precursor for numerous high-

value products.

Agrochemicals
3-Methylbenzoic acid and its derivatives are integral to the synthesis of a range of

agrochemicals, including fungicides, herbicides, and insecticides.

Insect Repellents: The most prominent application of 3-Methylbenzoic acid in the

agrochemical sector is in the production of N,N-diethyl-3-methylbenzamide (DEET), a widely

used active ingredient in insect repellents.[5]
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Herbicides: Derivatives of 3-Methylbenzoic acid are used as precursors in the synthesis of

certain herbicides. For instance, 3-bromomethylbenzoic acid, synthesized from 3-
Methylbenzoic acid, is a valuable reactant in the production of some herbicidal compounds.

[3]

Fungicides: The structural motif of 3-Methylbenzoic acid is incorporated into various

fungicide molecules. It serves as a starting material for the synthesis of complex heterocyclic

compounds with fungicidal properties.

Pharmaceuticals
In the pharmaceutical industry, 3-Methylbenzoic acid serves as a key building block for the

synthesis of active pharmaceutical ingredients (APIs), particularly in the development of

analgesic and anti-inflammatory drugs.[3]

Anti-inflammatory Drugs: 3-Methylbenzoic acid is a precursor for the synthesis of non-

steroidal anti-inflammatory drugs (NSAIDs). For example, while not a direct synthesis from 3-
methylbenzoic acid, the structurally related drug Tolfenamic acid is synthesized from

precursors that share functionalities, highlighting the importance of this class of compounds

in anti-inflammatory drug design.[1]

Analgesics: The benzoic acid scaffold is a common feature in many analgesic drugs.

Derivatives of 3-Methylbenzoic acid can be functionalized to produce compounds with pain-

relieving properties.

Other Industrial Applications
Beyond agrochemicals and pharmaceuticals, 3-Methylbenzoic acid is utilized in the synthesis

of:

Dyes and Pigments: It serves as an intermediate in the manufacturing of various colorants.

Polymers and Plasticizers: It is used in the production of specialty polymers and as a

precursor to plasticizers.

Fragrances: Its derivatives are sometimes used in the fragrance industry.
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Key Synthesis Pathways and Experimental
Protocols
The following sections detail the experimental procedures for some of the most important

industrial transformations of 3-Methylbenzoic acid.

Synthesis of N,N-Diethyl-3-methylbenzamide (DEET)
The synthesis of DEET from 3-Methylbenzoic acid is a cornerstone of its industrial

application. A common laboratory and industrial method involves the conversion of 3-
Methylbenzoic acid to its acid chloride, followed by amidation with diethylamine.

Experimental Workflow: Synthesis of DEET

Step 1: Acid Chloride Formation

Step 2: Amidation

3-Methylbenzoic Acid
3-Methylbenzoyl ChlorideReaction

Thionyl Chloride (SOCl₂)
Reagent

N,N-Diethyl-3-methylbenzamide (DEET)

Reaction

Diethylamine
Reagent

Click to download full resolution via product page

Caption: Synthesis of DEET from 3-Methylbenzoic Acid.

Experimental Protocol: Synthesis of 3-Methylbenzoyl Chloride
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This protocol describes the synthesis of the intermediate 3-methylbenzoyl chloride from 3-
methylbenzoic acid.[6]

Materials:

3-Methylbenzoic acid (540.56 g)

Thionyl chloride (573.0 g)

N,N-dimethylformamide (DMF) (1.0 g)

Apparatus:

1000 mL three-necked flask equipped with a thermometer, mechanical stirrer, reflux

condenser, and an off-gas absorption device.

Procedure:

Charge the three-necked flask with 3-methylbenzoic acid, thionyl chloride, and DMF

sequentially.

Heat the reaction mixture to 90°C with continuous stirring.

Maintain the reaction at this temperature for 3 hours, by which time the system should

become a clear solution.

After the reaction is complete, remove the excess thionyl chloride by distillation under

reduced pressure.

The resulting product is 3-methylbenzoyl chloride.

Experimental Protocol: Synthesis of DEET from 3-Methylbenzoyl Chloride

This protocol describes the subsequent reaction to form DEET.

Materials:

3-Methylbenzoyl chloride
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Diethylamine

Aqueous sodium hydroxide solution

Organic solvent (e.g., dichloromethane)

Procedure:

Dissolve the 3-methylbenzoyl chloride in an appropriate organic solvent.

Slowly add diethylamine to the solution while stirring. This reaction is typically carried out

under basic conditions, often referred to as the Schotten-Baumann reaction, by adding an

aqueous sodium hydroxide solution to neutralize the HCl formed.[1]

After the reaction is complete, the organic layer is separated, washed with water and

brine, and dried over an anhydrous salt (e.g., sodium sulfate).

The solvent is then removed under reduced pressure to yield the crude DEET product,

which can be further purified by distillation.

Nitration of 3-Methylbenzoic Acid
Nitrated derivatives of 3-Methylbenzoic acid are important intermediates for the synthesis of

pharmaceuticals and agrochemicals. The following protocol details the synthesis of 2-nitro-3-
methylbenzoic acid.[7]

Experimental Workflow: Nitration of 3-Methylbenzoic Acid

3-Methylbenzoic Acid

2-Nitro-3-methylbenzoic Acid

Nitration

Fuming Nitric Acid Reagent

Click to download full resolution via product page

Caption: Synthesis of 2-Nitro-3-methylbenzoic Acid.
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Experimental Protocol: Synthesis of 2-Nitro-3-methylbenzoic Acid

Materials:

3-Methylbenzoic acid (powdered)

Concentrated nitric acid

Apparatus:

Reaction vessel with mechanical stirring and cooling capabilities.

Procedure:

Charge the reaction vessel with concentrated nitric acid.

Cool the nitric acid to between -30°C and -15°C with stirring.

Slowly add powdered 3-methylbenzoic acid to the cold nitric acid while maintaining the

temperature in the specified range.

Continue stirring for a designated period (e.g., 10 to 120 minutes, depending on the scale

and specific conditions) until the reaction is complete, which can be monitored by HPLC.

[8]

Upon completion, the reaction mixture is typically quenched by adding it to water.

The precipitated product, 2-nitro-3-methylbenzoic acid, is then collected by filtration and

washed with water.

Bromination of 3-Methylbenzoic Acid
Brominated derivatives of 3-Methylbenzoic acid serve as intermediates in the synthesis of

certain herbicides.[3] The following outlines a general procedure for the side-chain bromination.

Experimental Workflow: Bromination of 3-Methylbenzoic Acid
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3-Methylbenzoic Acid

3-Bromomethylbenzoic Acid

Bromination

Bromine (Br₂) Reagent

Radical Initiator (e.g., AIBN) Catalyst
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Caption: Synthesis of 3-Bromomethylbenzoic Acid.

Experimental Protocol: Synthesis of 3-Bromomethylbenzoic Acid

This protocol is a general representation of a radical-initiated side-chain bromination.

Materials:

3-Methylbenzoic acid

Bromine or N-Bromosuccinimide (NBS)

Radical initiator (e.g., azobisisobutyronitrile - AIBN or benzoyl peroxide)

Inert solvent (e.g., chlorobenzene, carbon tetrachloride)

Procedure:

Dissolve 3-methylbenzoic acid in an inert solvent in a reaction flask equipped with a

reflux condenser and a light source (if using photochemical initiation).

Add the radical initiator to the solution.

Slowly add bromine or NBS to the reaction mixture while heating to reflux and irradiating

with a suitable light source (e.g., a sunlamp) to initiate the radical chain reaction.
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Monitor the reaction progress by techniques such as TLC or GC.

Once the reaction is complete, the mixture is cooled, and any excess bromine is quenched

(e.g., with a solution of sodium bisulfite).

The product is then isolated through extraction and purified by crystallization.

Conclusion
3-Methylbenzoic acid is a cornerstone of the chemical industry, providing a versatile and

economically important platform for the synthesis of a multitude of essential products. Its

applications span from protecting public health through insect repellents to enhancing

agricultural productivity with advanced agrochemicals and contributing to the development of

life-saving pharmaceuticals. The synthetic pathways and protocols detailed in this guide

highlight the chemical transformations that underscore its industrial value. For researchers and

professionals in drug development and chemical synthesis, a thorough understanding of the

properties and reactivity of 3-Methylbenzoic acid is paramount for innovation and the

development of new and improved products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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